Cas no 55185-18-7 (Isophthalic acid)

• Product Name: Isophthalic acid
• CAS No: 55185-18-7
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 2190026
• PubChem ID: 5461079
• Update Time: 2024-03-01

Isophthalic acid Chemical and Physical Properties

Names and Identifiers

• Isophthalic acid
• Benzene-1,3-dicarboxylic acid
• 1,3-Benzenedicarboxylic acid
• m-Phthalic acid
• m-Benzenedicarboxylic acid
• Acide isophtalique
• Kyselina isoftalova
• iso-phthalic acid
• Kyselina isoftalova [Czech]
• Acide isophtalique [French]
• Isophthalic acid, 99%
• meta-benzenedicarboxylic acid
• QQVIHTHCMHWDBS-UHFFFAOYSA-N
• X35216H9FJ
• DSSTox_CID_1485
• DSSTox_RID_76179
• DSSTox_GSID_21485
• WLN: QVR CVQ

• Inchi： 1S/C8H6O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
• InChI Key： QQVIHTHCMHWDBS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C(=O)O)C=1)=O
• BRN： 1909332

Computed Properties

• Exact Mass: 164.01095860g/mol
• Monoisotopic Mass: 164.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives